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Compound of Interest

Compound Name: 2-Undecanol

Cat. No.: B040161

For immediate reference, 2-Undecanol should be treated as hazardous waste. Do not dispose
of it down the drain or in regular trash. This guide provides essential safety and logistical
information for the proper disposal of 2-Undecanol in a laboratory setting, ensuring the safety
of personnel and compliance with environmental regulations.

Safety and Handling Precautions

Before handling 2-Undecanol, it is crucial to be aware of its potential hazards. According to
safety data sheets (SDS), 2-Undecanol is harmful if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with
long-lasting effects.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

» Hand Protection: Wear appropriate chemical-resistant gloves.[1][3]

o Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.[3]

» Respiratory Protection: Use only in a well-ventilated area. If inhalation risk is high, use a
suitable respirator.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Undecanol, essential for safe

handling and storage.

Property Value Source
Molecular Formula C11H240 [2]
Molecular Weight 172.31 g/mol [2][4]
Appearance Colorless liquid [3]
Flash Point 107 °C/ 224.6 °F [3]
Boiling Point 229-231°C/444.2-4478°F [3]
Specific Gravity 0.820 [3]

GHS Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause
respiratory irritation), H410
(Very toxic to aquatic life with

long lasting effects)

[1](2]

Waste Handling and Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of 2-Undecanol waste.

1. Waste ldentification and Segregation:

o Treat all 2-Undecanol and materials contaminated with it as hazardous waste.[5][6]

» Segregate 2-Undecanol waste from other waste streams to prevent accidental mixing of

incompatible chemicals.[7] Store it separately from strong acids and oxidizing agents.[3]

2. Waste Collection and Containerization:

e Use a designated, compatible, and leak-proof container for collecting 2-Undecanol waste.

Plastic is often preferred for liquid chemical waste.[6]
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The container must have a secure screw-top cap and be in good condition.[7]

Do not fill the container completely; leave at least one inch of headspace to allow for
expansion.[7]

Keep the waste container closed at all times, except when adding waste.[5][6]
. Waste Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "2-
Undecanol.”

Indicate the hazards associated with 2-Undecanol (e.g., "Harmful,” "Irritant,”
"Environmentally Hazardous").

Record the date when waste was first added to the container.
. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[6][7]

The SAA should be a secondary containment system, such as a chemical-resistant tray, to
contain any potential leaks.

Ensure the SAA is inspected regularly for any signs of leakage or container degradation.[7]
. Disposal Request and Pickup:

Once the waste container is full or you are ready for disposal, contact your institution's
Environmental Health and Safety (EHS) or hazardous waste management department to
arrange for pickup.[5][6]

Follow your institution's specific procedures for requesting a waste pickup. This may involve
submitting an online form or attaching a specific waste tag.

. Empty Container Disposal:
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e A container that has held 2-Undecanol must be properly decontaminated before being
disposed of as regular trash.

 Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and
disposed of as hazardous waste along with the 2-Undecanol waste.[5]

« After triple-rinsing, deface or remove all hazardous labels from the container before
disposing of it in the regular trash.[5]

2-Undecanol Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Undecanol waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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